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Compound of Interest

Compound Name: Lanthanum(lll)iodide

Cat. No.: B8795739

An In-depth Technical Guide on the Physical Properties of Lanthanum(lll) lodide

Introduction

Lanthanum(lll) iodide (Lals) is an inorganic compound composed of lanthanum and iodine.[1] It
is a significant material in various scientific fields, particularly in the manufacturing of
scintillation detectors used in high-energy physics and nuclear medicine.[2] As a rare earth
metal halide, its physical properties are of considerable interest to researchers and
professionals in materials science and drug development. This guide provides a
comprehensive overview of the core physical characteristics of Lals, detailed experimental
protocols for their determination, and a logical visualization of the interplay between these
properties.

Core Physical Properties

Lanthanum(lll) iodide is a solid compound under standard conditions.[1] It is recognized for
being highly soluble in water and hygroscopic, meaning it readily absorbs moisture from the air.
[L1[3][41[5][6][7] Its appearance is generally described as off-white or gray-white crystalline
beads or powder.[4][7][8]

Quantitative Data Summary

The key physical properties of Lanthanum(lll) iodide are summarized in the table below for
ease of reference and comparison. All data is provided for materials in their standard state (at
25 °C and 100 kPa) unless otherwise specified.[1][3]
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Property Value Units Notes Citations
[L1[21(31415][6]
Molecular
Lals - - [7191[10][11][12]
Formula
[13][14]
1][2][3][6][10
Molar Mass 519.62 g/mol - [HiZ]i3l6]L 0]
[12][12][13][14]
Off-white/gray-
. . Can appear as
Appearance white crystalline - [41051[7118]
] beads or powder.
solid
Density 5.63 g/cms3 at 25 °C [L131141511e1181
121131415116
Melting Point 772 °C 1045 K; 1422 °F ES;[ IEIAIERI0)
Boiling Point Not available °C - -
Solubility in Also described
Very soluble - , [LI3141I510617]
Water as deliquescent.
Solubility in other  Soluble in
- - [41[5]
solvents acetone
Plutonium(lll)
Crystal Structure  Orthorhombic - bromide type [11[3]

structure.

Experimental Protocols

The determination of the physical properties of Lanthanum(lll) iodide requires precise

experimental techniques. Due to its hygroscopic nature, all protocols should be conducted in a

controlled, low-moisture environment (e.g., a glovebox) to ensure accurate measurements.

Density Determination (Solid)

The density of a solid like Lals is typically determined using the liquid displacement method,

based on Archimedes' principle.
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Objective: To measure the density (mass per unit volume) of a solid sample of Lals.

Apparatus:

Analytical balance (precision of at least 0.001 g)
Graduated cylinder or pycnometer

A liquid in which Lals is insoluble and does not react (e.g., a non-polar solvent like hexane,
pre-dried)

Spatula and weighing boat

Controlled atmosphere glovebox

Methodology:

Mass Measurement: Carefully weigh a dry sample of Lals beads or powder using the
analytical balance inside a glovebox. Record this mass as m.

Initial Volume Measurement: Add a known volume of the inert liquid to a graduated cylinder.
Record this initial volume as V1.

Volume Displacement: Gently immerse the weighed Lals sample into the liquid in the
graduated cylinder, ensuring no splashing occurs and the solid is fully submerged.

Final Volume Measurement: Record the new volume of the liquid in the graduated cylinder
as Va.

Calculation: The volume of the solid sample (Vs) is the difference between the final and initial
liquid volumes: Vs = V2 - V1.

The density (p) of Lals is then calculated using the formula: p = m/Vs.[15][16]

The procedure should be repeated multiple times to ensure reproducibility, and the average
value should be reported.

Melting Point Determination
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The capillary method is a standard and reliable technique for determining the melting point of a
crystalline solid.[17]

Objective: To determine the temperature range over which Lals transitions from a solid to a
liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle (if starting with larger crystals)

Spatula

Controlled atmosphere glovebox
Methodology:

o Sample Preparation: Inside a glovebox, finely grind a small amount of Lals using a mortar
and pestle if it is not already a powder.

o Loading the Capillary Tube: Pack the dry, powdered Lals into the open end of a capillary tube
to a height of 2-3 mm.[18] This is achieved by tapping the sealed end of the tube on a hard
surface to compact the powder.[18]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating:

o If the approximate melting point is known (772 °C), heat the sample rapidly to about 20 °C
below this temperature.

o Then, reduce the heating rate to approximately 1-2 °C per minute to ensure thermal
equilibrium between the sample and the thermometer.[19]
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e Observation and Recording:

o Record the temperature at which the first droplet of liquid appears. This is the beginning of
the melting range.

o Record the temperature at which the entire sample has completely turned into a liquid.
This marks the end of the melting range.[19]

e A pure crystalline solid should exhibit a sharp melting range of 1-2 °C. A broader range may
indicate the presence of impurities.[19]

Visualization of Property Relationships

The physical properties of a compound are intrinsically linked. The following diagram illustrates
the logical flow from the fundamental composition of Lanthanum(lll) iodide to its macroscopic

physical characteristics.
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Logical relationship of Lals properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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